
A Comprehensive Guide to the Nomenclature of
Trimethylphenylammonium Iodide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Trimethylphenylammonium iodide

Cat. No.: B029342 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the synonyms, alternative names, and

chemical identifiers for trimethylphenylammonium iodide. The information is presented to

support research, development, and clear communication within the scientific community.

Chemical Identity and Nomenclature
Trimethylphenylammonium iodide is a quaternary ammonium salt with a well-defined

structure. However, it is known by a variety of names across different chemical databases,

publications, and commercial suppliers.[1][2] Understanding these synonyms is crucial for

comprehensive literature searches and accurate material sourcing.

The systematic name for this compound, according to the International Union of Pure and

Applied Chemistry (IUPAC), is trimethyl(phenyl)azanium iodide.[1][2] Another systematic name

is N,N,N-Trimethylbenzenaminium iodide.[1][2]

Commonly used synonyms include:

Phenyltrimethylammonium iodide[1][2][3][4]

N,N,N-Trimethylanilinium iodide[1][2][5][6][7]

Trimethylanilinium iodide[1][2]
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N,N-Dimethylaniline methiodide[1][2]

Data Summary of Identifiers and Properties
For clarity and cross-referencing, the various identifiers and key physical properties of

trimethylphenylammonium iodide are summarized in the table below.

Identifier/Property Value Reference

CAS Number 98-04-4 [1][3][4]

Molecular Formula C9H14IN [1][3][4]

Molecular Weight 263.12 g/mol [1][3][4]

IUPAC Name
trimethyl(phenyl)azanium

iodide
[1][2]

InChI Key
KKLAORVGAKUOPZ-

UHFFFAOYSA-M
[1][2]

SMILES
C--INVALID-LINK--

(C)C1=CC=CC=C1.[I-]
[1]

Melting Point 227 °C (sublimes) [3][4][7]

Appearance
White to slightly green

crystalline powder or flakes
[3][4]

Solubility Soluble in water and methanol [2][3][4]

Structural Representation and Naming Convention
The chemical structure of trimethylphenylammonium iodide consists of a phenyl group and

three methyl groups attached to a central nitrogen atom, which carries a positive charge. This

cation is ionically bonded to an iodide anion. The diagram below illustrates this structure and

the basis for its primary synonyms.

Caption: Relationship between the chemical structure and its common names.

Application Context

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylphenylammonium-iodide
https://www.fishersci.ca/shop/products/phenyltrimethylammonium-iodide-99-thermo-scientific-1/p-7021881
https://www.benchchem.com/product/b029342?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylphenylammonium-iodide
https://www.nbinno.com/other-organic-chemicals/phenyltrimethylammonium-iodide-cas-98-04-4-properties-applications-and-safety-fn
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8192112.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylphenylammonium-iodide
https://www.nbinno.com/other-organic-chemicals/phenyltrimethylammonium-iodide-cas-98-04-4-properties-applications-and-safety-fn
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8192112.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylphenylammonium-iodide
https://www.nbinno.com/other-organic-chemicals/phenyltrimethylammonium-iodide-cas-98-04-4-properties-applications-and-safety-fn
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8192112.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylphenylammonium-iodide
https://www.fishersci.ca/shop/products/phenyltrimethylammonium-iodide-99-thermo-scientific-1/p-7021881
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylphenylammonium-iodide
https://www.fishersci.ca/shop/products/phenyltrimethylammonium-iodide-99-thermo-scientific-1/p-7021881
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylphenylammonium-iodide
https://www.nbinno.com/other-organic-chemicals/phenyltrimethylammonium-iodide-cas-98-04-4-properties-applications-and-safety-fn
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8192112.htm
https://www.chemsrc.com/en/cas/98-04-4_822635.html
https://www.nbinno.com/other-organic-chemicals/phenyltrimethylammonium-iodide-cas-98-04-4-properties-applications-and-safety-fn
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8192112.htm
https://www.fishersci.ca/shop/products/phenyltrimethylammonium-iodide-99-thermo-scientific-1/p-7021881
https://www.nbinno.com/other-organic-chemicals/phenyltrimethylammonium-iodide-cas-98-04-4-properties-applications-and-safety-fn
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8192112.htm
https://www.benchchem.com/product/b029342?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Trimethylphenylammonium iodide serves as a versatile reagent in various scientific

domains. It is utilized in analytical chemistry for the detection and determination of cadmium.[3]

Furthermore, it functions as a key intermediate in organic synthesis, contributing to the

development of pharmaceuticals, dyes, and agrochemicals.[3][4]

Experimental Workflow: Literature and Database
Search Protocol
To ensure a comprehensive collection of synonyms and associated data, a structured search

protocol is essential. The following workflow outlines the methodology for identifying and

verifying the nomenclature of a chemical compound like trimethylphenylammonium iodide.
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Workflow for Chemical Nomenclature Verification

Initial Compound Name:
Trimethylphenylammonium iodide

Search by Name in
Chemical Databases

(e.g., PubChem, CAS)

Obtain CAS Number:
98-04-4

Search by CAS Number
for Synonyms and Identifiers

Compile Table of Names,
Identifiers, and Properties

Cross-Reference Synonyms
in Literature and Supplier Catalogs

Verify Structure with
IUPAC Name, InChI, SMILES

Finalized Nomenclature Guide

Click to download full resolution via product page

Caption: A systematic workflow for the verification of chemical synonyms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

